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Compound of Interest

Compound Name: Decyl isoundecyl phthalate

Cat. No.: B15176940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial applications of

decyl isoundecyl phthalate (DIDP), with a focus on its role as a primary plasticizer. This

document includes key performance data, detailed experimental protocols for its synthesis and

incorporation into polymer matrices, and diagrams illustrating its manufacturing process and

application workflows.

Introduction
Decyl isoundecyl phthalate (DIDP) is a high molecular weight ortho-phthalate plasticizer

primarily used to impart flexibility and durability to polyvinyl chloride (PVC) and other polymers.

[1][2] It is a clear, colorless, and odorless liquid, soluble in most organic solvents but insoluble

in water.[3][4] Its chemical structure, characterized by long, branched alkyl chains, provides

excellent thermal stability, low volatility, and high resistance to migration and extraction, making

it a preferred choice for a wide range of demanding applications.[2][5]

Physicochemical and Performance Data
The following tables summarize the key physicochemical properties of DIDP and its

performance characteristics when incorporated into PVC formulations.

Table 1: Physicochemical Properties of Decyl Isoundecyl Phthalate
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Property Value Test Method

Chemical Formula C₂₈H₄₆O₄ -

Molecular Weight 446.7 g/mol -

Appearance
Clear, colorless to pale yellow

liquid
Visual

Odor Mild Olfactory

Specific Gravity (at 27°C) 0.960–0.967 ASTM D1045-86

Viscosity (at 20°C) 108 ± 2 cP KLJTM

Boiling Point (at 3.5 mmHg) 255°C lit.

Pour Point -48°C lit.

Flash Point (COC) 232°C KLJTM

Volatile Loss (130°C/3 hrs) 0.10% max KLJTM

Ester Value 249–254 mg KOH/g ASTM D1045-86

Acidity 0.010 wt. % max ASTM D1045-86

Moisture Content 0.10 wt. % max ASTM E203

Ester Content 99.50% min ASTM D1045-86

Volume Resistivity 4.5 ± 1.0 x 10¹¹ Ohm-cm KLJTM

Source:[3][4]

Table 2: Performance of DIDP in Flexible PVC Formulations
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Property DIDP Concentration (phr) Result

Mechanical Properties

Tensile Strength 45
Decreases with increasing

DIDP concentration

Elongation at Break 45
Increases with increasing

DIDP concentration

Shore A Hardness 45
Decreases with increasing

DIDP concentration

Thermal Properties

Thermal Stability

(Deshydrochloration)
45 Maximal at 45 wt. %

Other Properties

Water Absorption (25°C for 3

days)
60 Does not exceed 0.18 wt. %

Weight Loss 45 Varies with concentration

phr: parts per hundred resin

Source:[6]

Industrial Applications
DIDP is a versatile plasticizer with a broad range of applications, primarily in the PVC industry.

[4][7] Its key benefits include high permanency for improved aging resistance, low volatility,

sustained flexibility in cold conditions, and good electrical insulation properties.[8]

Wire and Cable Insulation
Due to its excellent electrical resistivity and high-temperature resistance, DIDP is widely used

in the manufacturing of PVC insulation for building wires, appliance wires, and automotive

cables.[4][9]

Automotive Interiors
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In the automotive sector, DIDP is used in the production of flexible PVC for interior components

such as dashboards, door panels, and upholstery. Its low fogging characteristics are

particularly advantageous in this application.

Construction Materials
DIDP is a key component in various construction materials, including flooring, roofing

membranes, and wall coverings, where its durability and resistance to weathering are crucial.

[7]

Adhesives, Sealants, and Coatings
It also finds use in non-polymer applications such as adhesives, sealants, anti-corrosion paints,

and lacquers.[3][4]

Experimental Protocols
The following protocols provide detailed methodologies for the synthesis of DIDP and its

incorporation into a PVC plastisol.

Protocol for the Synthesis of Decyl Isoundecyl Phthalate
This protocol is based on a typical esterification process.

Materials:

Phthalic anhydride

Isodecyl alcohol

Titanate catalyst (e.g., tetra-isopropyl titanate)

Nitrogen gas

Sodium hydroxide solution (for neutralization)

Deionized water

Equipment:
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Glass reactor with a stirrer, thermometer, nitrogen inlet, and a distillation setup

Heating mantle

Separatory funnel

Vacuum distillation apparatus

Procedure:

Esterification:

1. Charge the reactor with phthalic anhydride and isodecyl alcohol in a molar ratio of

approximately 1:2.2.

2. Start stirring and begin purging the reactor with nitrogen gas.

3. Heat the mixture to 140-150°C to initiate the monoesterification reaction.

4. After the initial reaction, increase the temperature to 210-230°C.

5. Introduce the titanate catalyst.

6. Maintain the reaction at this temperature for 3-4 hours, continuously removing the water of

reaction through distillation.

Neutralization and Washing:

1. Cool the crude ester to below 90°C.

2. Neutralize the excess acid with a sodium hydroxide solution.

3. Wash the ester phase multiple times with deionized water until the wash water is neutral.

Purification:

1. Perform steam stripping at approximately 180°C to remove unreacted alcohol and other

volatile impurities.
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2. Filter the final product to remove any solid impurities.

Protocol for Preparation of a PVC Plastisol Formulation
Materials:

PVC resin (e.g., emulsion grade)

Decyl isoundecyl phthalate (DIDP)

Thermal stabilizer (e.g., a mixed metal soap)

Fillers (e.g., calcium carbonate), as required

Pigments, as required

Equipment:

High-speed disperser or planetary mixer

Viscometer

Molding press

Tensile tester

Procedure:

Mixing:

1. In a suitable mixing vessel, combine the DIDP and any other liquid components.

2. While mixing at low speed, gradually add the PVC resin to the liquid phase.

3. Once the resin is wetted, add the stabilizer, fillers, and pigments.

4. Increase the mixing speed to ensure thorough dispersion of all components. Mix until a

homogenous paste (plastisol) is formed.
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Deaeration:

1. Deaerate the plastisol under vacuum to remove any entrapped air bubbles.

Processing:

1. The plastisol can then be processed using various techniques such as spread coating, dip

molding, or rotational molding.

2. For testing, cast a film of the plastisol onto a release paper and fuse it in an oven at a

temperature typically between 160-200°C.

Characterization:

1. Measure the viscosity of the plastisol using a viscometer.

2. After fusing and cooling, the mechanical properties of the PVC film, such as tensile

strength and elongation at break, can be determined using a tensile tester according to

standard ASTM methods.

Diagrams
The following diagrams illustrate the synthesis process of DIDP and a general workflow for its

application in PVC manufacturing.
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Caption: Synthesis workflow for decyl isoundecyl phthalate.
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Caption: General workflow for PVC product manufacturing using DIDP.

Application in Drug Development
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While DIDP is mentioned in the context of coatings for pharmaceutical pills and use in medical

devices, publicly available, in-depth research on its specific role in drug delivery systems or its

interaction with biological signaling pathways is limited.[10] Its primary function in these

contexts is likely as a plasticizer to impart flexibility and durability to coatings or device

components. Professionals in drug development should be aware of its potential to migrate

from polymer matrices and should consider its toxicological profile in any application involving

direct or indirect patient contact. The U.S. Environmental Protection Agency (EPA) has

identified developmental toxicity as a health concern associated with DIDP exposure in

occupational settings.[8]

Safety and Handling
DIDP is considered to have low acute toxicity. However, as with any chemical, appropriate

personal protective equipment, including gloves and safety glasses, should be used during

handling. Ensure adequate ventilation to minimize inhalation exposure. For detailed safety

information, refer to the manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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